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Undulatoside A Undulatoside A
Brand Name: Vulcanchem
CAS No.: 58108-99-9
VCID: VC0161229
InChI: InChI=1S/C16H18O9/c1-6-2-8(18)12-9(19)3-7(4-10(12)23-6)24-16-15(22)14(21)13(20)11(5-17)25-16/h2-4,11,13-17,19-22H,5H2,1H3/t11-,13-,14+,15-,16-/m1/s1
SMILES: CC1=CC(=O)C2=C(C=C(C=C2O1)OC3C(C(C(C(O3)CO)O)O)O)O
Molecular Formula: C16H18O9
Molecular Weight: 354.31 g/mol

Undulatoside A

CAS No.: 58108-99-9

Reference Standards

VCID: VC0161229

Molecular Formula: C16H18O9

Molecular Weight: 354.31 g/mol

Undulatoside A - 58108-99-9

CAS No. 58108-99-9
Product Name Undulatoside A
Molecular Formula C16H18O9
Molecular Weight 354.31 g/mol
IUPAC Name 5-hydroxy-2-methyl-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
Standard InChI InChI=1S/C16H18O9/c1-6-2-8(18)12-9(19)3-7(4-10(12)23-6)24-16-15(22)14(21)13(20)11(5-17)25-16/h2-4,11,13-17,19-22H,5H2,1H3/t11-,13-,14+,15-,16-/m1/s1
Standard InChIKey BYYDEEAJCDGLER-YMILTQATSA-N
Isomeric SMILES CC1=CC(=O)C2=C(C=C(C=C2O1)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O
SMILES CC1=CC(=O)C2=C(C=C(C=C2O1)OC3C(C(C(C(O3)CO)O)O)O)O
Canonical SMILES CC1=CC(=O)C2=C(C=C(C=C2O1)OC3C(C(C(C(O3)CO)O)O)O)O
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PubChem Compound 5321494
Last Modified Nov 11 2021
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